4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-[(4-bromophenyl)methylsulfanyl]ethanone
• InChI: InChI=1S/C21H24BrNOS/c22-20-8-6-19(7-9-20)15-25-16-21(24)23-12-10-18(11-13-23)14-17-4-2-1-3-5-17/h1-9,18H,10-16H2
• InChI Key: DPJFEUHVWGPLIO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CSCC3=CC=C(C=C3)Br
• Molecular Formula: C21H24BrNOS
• Molecular Weight: 418.4 g/mol

Description

4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. It is a piperidine derivative that has been synthesized through a number of methods, and has been found to have a number of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine is complex and not fully understood. It is believed to modulate dopamine and opioid receptors in the brain, leading to changes in neurotransmitter release and neuronal activity. It is also believed to inhibit the production of inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine are varied. It has been found to modulate dopamine and opioid receptors in the brain, leading to changes in neurotransmitter release and neuronal activity. It has also been found to inhibit the production of inflammatory cytokines, leading to a reduction in inflammation. Additionally, it has been found to have potential as an analgesic agent, due to its ability to modulate opioid receptors in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine in lab experiments include its potential as an antipsychotic, analgesic, and anti-inflammatory agent. Its ability to modulate dopamine and opioid receptors in the brain also makes it a potentially useful tool for studying the neurobiology of these receptors. However, its complex mechanism of action and potential side effects make it a challenging compound to work with in lab experiments.

Future Directions

There are many potential future directions for research on 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine. One direction could be to further explore its potential as an antipsychotic, analgesic, and anti-inflammatory agent. Another direction could be to study its effects on other neurotransmitter systems in the brain, such as serotonin and glutamate. Additionally, future research could focus on developing new synthesis methods for the compound, or modifying its chemical structure to improve its efficacy and reduce potential side effects.
In conclusion, 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine is a chemical compound that has potential applications in medicine and scientific research. Its ability to modulate dopamine and opioid receptors in the brain, as well as inhibit the production of inflammatory cytokines, make it a potentially useful tool for studying the neurobiology of these receptors and for developing new treatments for psychiatric and inflammatory disorders. Further research is needed to fully understand its mechanism of action and potential side effects, and to explore its potential in new areas of scientific research.

Scientific Research Applications

The potential applications of 4-benzyl-1-{[(4-bromobenzyl)thio]acetyl}piperidine in scientific research are numerous. It has been found to have potential as an antipsychotic agent, due to its ability to modulate dopamine receptors in the brain. It has also been found to have potential as an analgesic agent, due to its ability to modulate opioid receptors in the brain. Additionally, it has been found to have potential as an anti-inflammatory agent, due to its ability to inhibit the production of inflammatory cytokines.